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Compound of Interest

Compound Name: 1-Bromo-3-phenoxybenzene

Cat. No.: B129693

Essential Safety and Handling Guide for 1-

Bromo-3-phenoxybenzene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical, immediate safety and logistical information for the handling,
use, and disposal of 1-Bromo-3-phenoxybenzene (CAS No: 6876-00-2). Adherence to these
protocols is essential for ensuring laboratory safety and procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-3-phenoxybenzene is a hazardous chemical that can cause severe skin burns,
serious eye damage, and respiratory irritation. It is also harmful if swallowed, inhaled, or in
contact with skin.[1] A comprehensive personal protective equipment strategy is the primary
defense against exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Body Part Recommended Protection Specifications & Rationale
Safety glasses with side Must be compliant with ANSI
shields or chemical splash Z87.1 standards to protect

Eyes/Face goggles. A face shield is against splashes and vapors
recommended when thereisa  that can cause serious eye
potential for splashing. damage.[2]

Inspect gloves for integrity
] ] before each use. Disposable
Chemical-resistant gloves o
o nitrile gloves should be
(e.g., Nitrile, Neoprene, or ) )
. ) changed immediately upon
Skin Butyl rubber). A flame-resistant

lab coat should be worn over

personal clothing.

contamination to prevent skin
contact, which can cause
severe burns.[2] The lab coat
should be fully buttoned.[2]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

If ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge
is necessary to prevent

respiratory tract irritation.[2]

Footwear

Closed-toe shoes.

Shoes should be made of a
material that resists chemical

penetration.[2]

Physicochemical and Hazard Data

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physicochemical and Hazard Information for 1-Bromo-3-phenoxybenzene
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Property Value Source
Molecular Formula C12H9BroO [3]
Molecular Weight 249.11 g/mol [3]

White to off-white solid or
Appearance ) o [4115]
colorless to light yellow liquid

Primary Hazards Corrosive, Acute Toxic [6]

GHS Signal Word Danger [1]

Experimental Protocol: Safe Handling and Disposal

This step-by-step guide outlines the essential procedures for safely handling 1-Bromo-3-
phenoxybenzene from receipt to disposal.

I. Preparation and Handling:

e Engineering Controls: Always handle 1-Bromo-3-phenoxybenzene in a properly functioning
chemical fume hood.[1] Ensure that an eyewash station and safety shower are readily
accessible.[1]

o Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in
Table 1.

e Weighing and Transferring: Conduct all weighing and transferring operations within the
chemical fume hood to minimize inhalation of dust or vapors. Use appropriate glassware and
techniques to prevent splashing.[7]

e Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, amines, and
bases.[1]

Il. Storage:

o Container: Store in a tightly closed container.[1]
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» Conditions: Keep in a cool, dry, and well-ventilated area designated for corrosive materials.

[1]
[ll. Disposal:

o Waste Characterization: All waste materials containing 1-Bromo-3-phenoxybenzene must
be treated as hazardous waste.[]

e \Waste Collection:

o Solid Waste: Collect all contaminated solid waste, including PPE, in a designated, labeled,
and sealed hazardous waste container.[2]

o Liquid Waste: Collect any liquid waste in a separate, labeled, and sealed hazardous waste
container.[2]

o Disposal Procedure: Arrange for disposal through an approved waste disposal plant.[1] Do
not dispose of down the drain or mix with other waste streams.

Emergency First Aid Measures

Immediate and appropriate action is critical in the event of accidental exposure.

Table 3: First Aid Procedures
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Exposure Route

First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][2] Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.[1]
Remove contaminated clothing and shoes.[2]

Seek immediate medical attention.[1]

Move the exposed individual to fresh air.[1] If not

breathing, give artificial respiration.[8] If

Inhalation o ]
breathing is difficult, give oxygen.[1][2] Seek
immediate medical attention.[1]
Do NOT induce vomiting.[1] Rinse mouth with
) water.[2] Never give anything by mouth to an
Ingestion

unconscious person.[2] Seek immediate medical

attention.[1]

Spill Management Workflow

A structured approach to handling spills minimizes risks and ensures a safe laboratory

environment. The following diagram outlines the procedural flow for managing a 1-Bromo-3-

phenoxybenzene spill.
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Immediate Actions

Evacuate Immediate Area

Alert Colleagues & Supervisor

Don Appropriate PPE

Containmenvt & Cleanup

Contain the Spill with Inert Absorbent

:

Collect Absorbed Material into a Sealed Container

:

Decontaminate Spill Area

Disposal & Reporting

Label as Hazardous Waste

Dispose of Waste via Professional Service

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1-Bromo-3-phenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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